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Compound of Interest

Compound Name: 4-Bromo A23187

Cat. No.: B1598839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo A23187 is a non-fluorescent derivative of the calcium ionophore A23187

(Calcimycin).[1][2] Its primary utility in fluorescence microscopy lies in its ability to increase

intracellular calcium concentrations without contributing to the fluorescent signal, making it an

ideal tool for use with fluorescent calcium indicators.[2] This document provides detailed

application notes and experimental protocols for the use of 4-Bromo A23187 in studying

calcium signaling pathways.

As a calcium ionophore, 4-Bromo A23187 forms a lipid-soluble complex with divalent cations,

particularly Ca2+, and transports them across biological membranes, effectively increasing the

cytosolic calcium concentration.[3] This controlled elevation of intracellular calcium allows

researchers to investigate a wide array of calcium-dependent cellular processes, including

signal transduction, apoptosis, and cellular activation.

Physicochemical Properties and Handling
Proper handling and storage of 4-Bromo A23187 are crucial for maintaining its activity.
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Property Value Reference

Molecular Formula C₂₉H₃₆BrN₃O₆ [1]

Molecular Weight 602.52 g/mol [1]

Appearance Yellow solid [1]

Solubility
DMSO (100 mg/mL), Ethanol

(20 mg/mL)
[1][4]

Storage

Store at 2-8°C in powder form.

Stock solutions in DMSO or

ethanol can be stored at -20°C

for up to 3 months, protected

from light.

[4]

Mechanism of Action
4-Bromo A23187 acts as a mobile ion carrier, binding to Ca²⁺ ions and facilitating their

transport across the cell membrane down their electrochemical gradient. This influx of

extracellular calcium leads to a rapid and sustained increase in the intracellular free calcium

concentration ([Ca²⁺]i).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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